2-(3-(4-Fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide

• IUPAC Name: 2-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl]acetamide
• InChI: InChI=1S/C16H19FN4O3/c17-12-3-1-11(2-4-12)9-21-14(23)16(19-15(21)24)5-7-20(8-6-16)10-13(18)22/h1-4H,5-10H2,(H2,18,22)(H,19,24)
• InChI Key: LSUXLXFMZABTIK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)N(C(=O)N2)CC3=CC=C(C=C3)F)CC(=O)N
• Molecular Formula: C16H19FN4O3
• Molecular Weight: 334.35 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural features, including a fluorobenzyl group, a triazaspiro[4.5]decan ring, and an acetamide group. These features suggest that it could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the fluorobenzyl group, the triazaspiro[4.5]decan ring, and the acetamide group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the fluorobenzyl group might undergo reactions typical of aromatic compounds, while the acetamide group could participate in reactions involving the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure.

Scientific Research Applications

Pharmacological Applications

• Analgesic Properties : Fouchard et al. (2001) synthesized a series of compounds, including those with 4-fluorobenzyl moieties, which exhibited promising analgesic properties comparable to reference drugs like flupirtine, ibuprofen, and diclofenac. This study highlights the potential of such compounds as analgesic agents (Fouchard, Marchand, Baut, Emig, & Nickel, 2001).

• Anticonvulsant Activities : Kohn et al. (1993) expanded on the structure-activity relationships for a novel class of anticonvulsants, including derivatives with 4-fluorobenzyl. These compounds showed excellent protection against seizures in mice, indicating their potential as anticonvulsant agents (Kohn, Sawhney, Bardel, Robertson, & Leander, 1993).

Synthetic Methodologies and Chemical Evaluations

• Antiviral Evaluation : Apaydın et al. (2020) designed and synthesized a new series of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives, including compounds with 4-fluorobenzyl moieties, demonstrating strong activity against influenza A/H3N2 virus. This work showcases the potential of these compounds in antiviral research (Apaydın, Loy, Stevaert, & Naesens, 2020).

• Positive Inotropic Evaluation : Li et al. (2008) synthesized a series of derivatives and evaluated their positive inotropic activities. Among these, a compound with 2-chlorobenzyloxy and 4-fluorobenzyl groups showed significant potency, suggesting the relevance of such compounds in developing cardiovascular drugs (Li, Cui, Liu, Hong, Quan, & Piao, 2008).

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, if it were a drug, it might interact with a specific protein or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Without specific information on this compound, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research on this compound could involve further studies of its synthesis, properties, and potential applications. For example, it could be investigated as a potential drug or chemical probe.